Cas no 1216012-87-1 (2-methyl-1,3-oxazole-5-carboxylic acid)
1216012-87-1 structure
Product Name:2-methyl-1,3-oxazole-5-carboxylic acid
CAS No:1216012-87-1
MF:C5H5NO3
MW:127.098101377487
MDL:MFCD12403806
CID:1026967
PubChem ID:23361717
Update Time:2025-04-20
2-methyl-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyloxazole-5-carboxylic acid
- 2-Methyl-oxazole-5-carboxylic acid
- 2-methyl-5-Oxazolecarboxylic acid
- AK-43778
- ANW-61861
- CTK8B9029
- MolPort-008-425-738
- SureCN8303534
- 2-methyl-1,3-oxazole-5-carboxylic acid
- 5-Oxazolecarboxylic acid, 2-methyl-
- 1216012-87-1
- 2-Methyloxazole-5-carboxylicacid
- TS-01664
- CS-W006682
- A891572
- 2-methyl-1,3-oxazole-5-carboxylic acid, AldrichCPR
- AKOS006223023
- SCHEMBL8303534
- MFCD12403806
- 2-Methyl-oxazole-5-carboxylicacid
- 2-Methyloxazole-5-carboxylic?acid
- EN300-117899
- DTXSID60633358
- DB-089971
- SB31857
- SY034537
- F13461
-
- MDL: MFCD12403806
- Inchi: 1S/C5H5NO3/c1-3-6-2-4(9-3)5(7)8/h2H,1H3,(H,7,8)
- InChI Key: MARKCZHBQSQUHU-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O)=CN=C1C
Computed Properties
- Exact Mass: 127.026943022g/mol
- Monoisotopic Mass: 127.026943022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Boiling Point: 269.9±13.0°C at 760 mmHg
2-methyl-1,3-oxazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CN871-100mg |
2-methyl-1,3-oxazole-5-carboxylic acid |
1216012-87-1 | 97% | 100mg |
819CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CN871-1g |
2-methyl-1,3-oxazole-5-carboxylic acid |
1216012-87-1 | 97% | 1g |
3111CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CN871-5g |
2-methyl-1,3-oxazole-5-carboxylic acid |
1216012-87-1 | 97% | 5g |
9750CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CN871-250mg |
2-methyl-1,3-oxazole-5-carboxylic acid |
1216012-87-1 | 97% | 250mg |
1244CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 56R0378-1g |
2-Methyl-oxazole-5-carboxylic acid |
1216012-87-1 | 96% | 1g |
3095.35CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 56R0378-5g |
2-Methyl-oxazole-5-carboxylic acid |
1216012-87-1 | 96% | 5g |
12381.42CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 56R0378-500mg |
2-Methyl-oxazole-5-carboxylic acid |
1216012-87-1 | 96% | 500mg |
1975.94CNY | 2021-05-07 | |
| Fluorochem | 227751-250mg |
2-Methyloxazole-5-carboxylic acid |
1216012-87-1 | 95% | 250mg |
£130.00 | 2022-02-28 | |
| Fluorochem | 227751-1g |
2-Methyloxazole-5-carboxylic acid |
1216012-87-1 | 95% | 1g |
£470.00 | 2022-02-28 | |
| Fluorochem | 227751-5g |
2-Methyloxazole-5-carboxylic acid |
1216012-87-1 | 95% | 5g |
£1407.00 | 2022-02-28 |
2-methyl-1,3-oxazole-5-carboxylic acid Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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